Cas no 2171469-33-1 (3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171469-33-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6089608
• PubChem ID: 165958994
• Update Time: 2025-10-30

3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1489746
• 2171469-33-1
• 3-[cyclohexyl(methyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C26H30N2O5/c1-28(17-9-3-2-4-10-17)25(31)23(15-24(29)30)27-26(32)33-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,22-23H,2-4,9-10,15-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： XYUIUSLQPHUPKT-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(C)C1CCCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of 3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171469-33-1)

The compound 3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS No. 2171469-33-1, is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both cyclohexyl(methyl)carbamoyl and 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting groups, makes it a critical intermediate in the development of novel therapeutics. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique revolutionizing drug discovery and biotechnology applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has surged, driven by advancements in peptide-based drug development. This compound is particularly valued for its stability and compatibility with automated synthesis platforms, addressing key challenges in high-throughput screening (HTS) and combinatorial chemistry. Its CAS No. 2171469-33-1 serves as a unique identifier in regulatory and procurement processes, ensuring precise sourcing for laboratories worldwide.

The Fmoc group in this compound is a cornerstone of modern peptide chemistry, enabling selective deprotection under mild conditions. This feature aligns with the growing emphasis on green chemistry and sustainable practices in pharmaceutical manufacturing. As interest in biodegradable polymers and targeted drug delivery systems expands, the relevance of 3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid continues to rise, with researchers exploring its potential in nanocarrier functionalization and bio-conjugation strategies.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and structural integrity of this compound. The cyclohexyl(methyl)carbamoyl moiety contributes to enhanced lipophilicity, a property increasingly sought after in the design of blood-brain barrier (BBB)-penetrant therapeutics. This characteristic has sparked investigations into its utility for central nervous system (CNS) drug candidates, particularly in neurodegenerative disease research.

From a commercial perspective, CAS No. 2171469-33-1 represents a niche but growing segment in the fine chemicals market. Suppliers frequently highlight its application in custom peptide synthesis services, catering to academic institutions and biotech startups focused on precision medicine. The compound's compatibility with microwave-assisted peptide synthesis protocols further enhances its appeal, reducing production timelines for peptide libraries used in drug screening.

Quality control standards for 3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid adhere to stringent pharmacopeial requirements, with batch-to-batch consistency being paramount for reproducible research outcomes. Storage typically involves protection from light and moisture at controlled temperatures, reflecting the compound's sensitivity to hydrolytic degradation. These handling protocols are frequently queried by first-time users in online forums and technical databases.

Emerging applications in peptide-drug conjugates (PDCs) and therapeutic peptidomimetics have positioned this compound as a valuable building block in oncology and metabolic disorder research. Its carboxylic acid terminus allows for versatile conjugation chemistry, enabling the creation of prodrug systems with improved pharmacokinetic profiles. Such innovations respond to the pharmaceutical industry's need for enhanced drug bioavailability and tissue-specific targeting capabilities.

The synthesis of 3-cyclohexyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid typically involves multi-step organic transformations, with yield optimization being a frequent topic in process chemistry literature. Recent patent filings indicate growing intellectual property activity surrounding derivatives of this compound, particularly for GPCR-targeting peptides and antimicrobial peptides. This trend underscores its importance in addressing antibiotic resistance challenges through novel antimicrobial agents development.

In analytical method development, this compound serves as a reference standard for chromatographic method validation in peptide analysis. Its distinct UV absorption characteristics, attributable to the Fmoc chromophore, facilitate detection at low concentrations - a critical feature for impurity profiling in quality control laboratories. These analytical applications generate substantial interest in chromatography-focused professional networks and technical publications.

Looking ahead, the compound's role in peptide vaccine development and immune-oncology represents a promising frontier. Its structural features enable the incorporation of T-cell epitopes and adjuvant motifs, aligning with global vaccine research priorities. Such applications demonstrate how CAS No. 2171469-33-1 contributes to cutting-edge biomedical solutions addressing pressing public health challenges.